Cas no 850781-42-9 (5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide
• CAS No: 850781-42-9
• MF: C₁₇H₉BrF₂N₂O₄
• MW: 423.165170431137
• CID: 3148148
• PubChem ID: 3679044
• Update Time: 2025-05-20

5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>5-(1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)isoxazole-3-carboxam ide
• 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide
• AKOS003397992
• SR-01000908189
• SR-01000908189-1
• CCG-310286
• 5-(1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide
• 850781-42-9
• F0921-5843
• 5-(benzo[d][1,3]dioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)isoxazole-3-carboxamide

• Inchi： 1S/C17H9BrF2N2O4/c18-10-4-9(19)5-11(20)16(10)21-17(23)12-6-14(26-22-12)8-1-2-13-15(3-8)25-7-24-13/h1-6H,7H2,(H,21,23)
• InChI Key： CXUWSRBNENFTCS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(C1C=C(C2C=CC3=C(C=2)OCO3)ON=1)=O)F)F

Computed Properties

• Exact Mass: 421.97138Da
• Monoisotopic Mass: 421.97138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 850781-42-9 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 850781-42-9 is a highly intriguing molecule in the realm of medicinal chemistry, characterized by its unique structural framework and potential therapeutic applications. This compound, formally known as 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide, represents a sophisticated blend of heterocyclic scaffolds and functional groups that make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the exploration of benzodioxole derivatives due to their demonstrated biological activity across various disease pathways. The benzodioxole moiety, also known as the indole oxide scaffold, is well-known for its presence in several bioactive natural products and synthetic drugs. Specifically, the 1,3-benzodioxole ring in this compound contributes to its stability and reactivity, making it an attractive scaffold for medicinal chemists seeking to design novel therapeutics.

The structure of 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide incorporates several key functional groups that are strategically positioned to interact with biological targets. The oxazole ring, a five-membered heterocycle containing one oxygen atom, is known for its ability to modulate enzyme activity and receptor binding. In this compound, the oxazole ring is linked to a carboxamide group, which can serve as a hinge region for protein interactions and enhance binding affinity.

The presence of the bromo and fluoro substituents on the phenyl ring is particularly noteworthy. These halogen atoms are frequently employed in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity. The bromine atom at the 2-position introduces a polarizability that can enhance interactions with biological targets, while the two fluorine atoms at the 4 and 6 positions contribute to electronic effects that can fine-tune the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify potential binding modes of this compound with various biological targets. Preliminary studies suggest that it may interact with enzymes involved in inflammatory pathways and signal transduction cascades, making it a candidate for treating conditions such as cancer and autoimmune diseases.

The synthesis of 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cyclization reactions to form the oxazole ring and nucleophilic substitutions to introduce the bromo and fluoro substituents. Advances in synthetic methodologies have made it possible to construct this complex molecule with high efficiency and yield.

In addition to its potential therapeutic applications, this compound has garnered attention for its role in chemical biology research. Researchers are exploring its interactions with various proteins and enzymes to understand its mechanism of action at a molecular level. This knowledge is crucial for designing next-generation drugs that are more effective and have fewer side effects.

The field of medicinal chemistry is rapidly evolving, with new discoveries being made at an unprecedented pace. The development of innovative compounds like 5-(2H-1,3-benzodioxol-5-yl)-N-(2-bromo-4,6-difluorophenyl)-1,2-oxazole-3-carboxamide highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining cutting-edge synthetic techniques with state-of-the-art computational methods, researchers are paving the way for more effective treatments for a wide range of diseases.

The future prospects for this compound are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties while minimizing potential toxicity. Additionally, clinical trials may be initiated to evaluate its efficacy in treating specific diseases. As our understanding of biological systems continues to grow, compounds like this one are likely to play a pivotal role in shaping the future of medicine.